Cas no 2229105-07-9 (1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2229105-07-9
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5952952
• PubChem ID: 165672734
• Update Time: 2025-05-24

1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine
• 2229105-07-9
• 1-[(4-chloro-2-methylphenyl)methyl]-N-methylcyclopropan-1-amine
• EN300-1975208

• Inchi： 1S/C12H16ClN/c1-9-7-11(13)4-3-10(9)8-12(14-2)5-6-12/h3-4,7,14H,5-6,8H2,1-2H3
• InChI Key： PHOIEHWKWTVQJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC1(CC1)NC

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine

1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine

The compound 1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229105-07-9) is a fascinating molecule with a unique structure and potential applications in various fields of chemistry and materials science. This compound, characterized by its cyclopropane ring and substituted phenyl group, has garnered attention due to its intriguing chemical properties and versatility in synthetic chemistry.

Structural Insights: The molecule consists of a cyclopropane ring, which is known for its high ring strain and reactivity. Attached to this ring is an N-methyl group, which contributes to the compound's basicity and potential for forming stable complexes with acidic species. The phenyl group, substituted with chlorine at the para position and methyl at the ortho position, introduces electronic effects that influence the molecule's reactivity and stability. These substituents also play a role in modulating the compound's solubility and partition coefficients, making it suitable for various chemical processes.

Synthesis and Characterization: Recent studies have focused on the synthesis of this compound through efficient routes, leveraging modern organic chemistry techniques such as Suzuki coupling or Buchwald-Hartwig amination. Advanced characterization methods, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, have been employed to confirm the structure and purity of the compound. These studies have provided valuable insights into the stereochemistry and conformational preferences of the molecule.

Chemical Reactivity: The cyclopropane ring in 1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine is highly reactive due to its strained geometry. This makes it an attractive substrate for various cycloaddition reactions, such as Diels-Alder reactions or [3+3] cycloadditions, which are widely used in organic synthesis to construct complex molecules. Additionally, the presence of electron-withdrawing groups on the phenyl ring enhances the electrophilicity of the cyclopropane ring, making it more susceptible to nucleophilic attacks.

Applications in Drug Discovery: Recent research has highlighted the potential of this compound as a building block in drug discovery efforts. Its ability to form stable amine bonds makes it a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as cancer or neurodegenerative diseases. Furthermore, its unique structure allows for modular synthesis approaches, enabling chemists to explore diverse chemical spaces efficiently.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that 1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term persistence in different environmental compartments and its potential toxicity to aquatic organisms.

Conclusion: 1-(4-chloro-2-methylphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229105-07-9) stands out as a versatile and reactive compound with promising applications in organic synthesis and drug discovery. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable addition to the arsenal of modern chemical compounds.